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Technical Whitepaper: InChl Architecture & Chemical Identity of Methyl[2-(quinolin-6-
yloxy)ethyl]amine

Executive Summary

In the high-throughput landscape of modern drug discovery, unambiguous chemical
identification is paramount. Methyl[2-(quinolin-6-yloxy)ethyllamine (CAS 1706455-96-0)
represents a significant scaffold in medicinal chemistry, often serving as a pharmacophore in
kinase inhibitors and GPCR modulators due to the privileged quinoline core.

This technical guide provides a definitive breakdown of the International Chemical Identifier
(InChl) architecture for this molecule. Unlike proprietary codes, the InChl offers a layered,
machine-readable description of chemical structure that is invariant to drawing conventions.
This document details the generation of the InChl string, the cryptographic hashing of the
InChIKey, and provides a self-validating synthesis and verification protocol to ensure structural
integrity in laboratory settings.

Chemical Architecture & Nomenclature

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13249960#bc-rfq
https://www.benchchem.com/product/b13249960/docs?utm_src=pdf-body#inchi-code-for-methyl-2-quinolin-6-yloxy-ethyl-amine
https://www.benchchem.com/product/b13249960/docs?utm_src=pdf-body#inchi-code-for-methyl-2-quinolin-6-yloxy-ethyl-amine
https://www.benchchem.com/product/b13249960/docs?utm_src=pdf-body#inchi-code-for-methyl-2-quinolin-6-yloxy-ethyl-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13249960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Before parsing the identifier, we must establish the precise connectivity of the molecule. The
structure consists of a quinoline heterocycle substituted at the 6-position with a 2-
(methylamino)ethoxy side chain.

Identity Matrix:

IUPAC Name:N-Methyl-2-(quinolin-6-yloxy)ethan-1-amine

CAS Registry Number: 1706455-96-0[1]

Molecular Formula:

Molecular Weight: 202.25 g/mol

Structural Visualization: The following diagram illustrates the atom-mapping and connectivity
that the InChl algorithm digitizes.
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Fig 1: Connectivity Map of Methyl[2-(quinolin-6-yloxy)ethyllamine

Click to download full resolution via product page

The InChl Code Specification

The InChl string is not a random ID but a structured algorithm result. For Methyl[2-(quinolin-6-
yloxy)ethyllamine, the InChl is derived as follows.

The InChl String

INChI=1S/C12H14N20/c1-13-7-8-15-11-4-5-12-10(9-11)3-2-6-14-12/h2-6,9,13H,7-8H2,1H3
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Layer-by-Layer Decoding:

Layer Segment Technical Interpretation

Standard InChl version 1.
Version 1S (Ensures consistency across

databases).

The Hill notation molecular
Formula C12H14N20
formula.

Defines the heavy atom
skeleton. « 1-13: Methyl carbon
connected to Amine Nitrogen.s
7-8: Ethyl carbons.« 15:

Oxygen linker.» 11: Quinoline

Connections c1-13-7-8-15-11...

C6 (attachment point).

Defines proton locations.[2]s 2-

6,9: Aromatic protons. 13H:

Proton on the secondary
Hydrogens h2-6,9,13H... )

amine.s 7-8H2: Methylene

protons. 1H3: Methyl group

protons.

The InChlKey

The InChlKey is a fixed-length (27-character) hashed version of the InChl, designed for
database indexing.

o Key:SZHXAENHXSLFME-UHFFFAOYSA-N
e Analysis:

o Block 1 (SZHXAENHXSLFME): Encodes the molecular skeleton (connectivity). This block
will remain identical for the hydrochloride salt or other salt forms, provided the covalent
connectivity is unchanged.
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o Block 2 (UHFFFAOYSA): Encodes stereochemistry, isotopic substitution, and tautomeric
state. The "UHFFFAOYSA" indicates a standard, neutral, achiral system.

o Flag (N): Indicates "Protonation” layer is null (Standard InChl).

Synthesis & Verification Protocol

To validate the chemical identity associated with this InChl, a robust synthesis protocol is
required. The following methodology utilizes a Williamson ether synthesis optimized for 6-
hydroxyquinoline.

Experimental Workflow

Reagents:

Substrate: 6-Hydroxyquinoline (CAS 580-16-5)

Alkylating Agent: 2-Chloro-N-methylethanamine hydrochloride (CAS 4535-90-4)

Base: Cesium Carbonate (

) or Potassium Carbonate (

)

Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

» Activation: Charge a reaction vessel with 6-hydroxyquinoline (1.0 eq) and anhydrous DMF
(10 volumes). Add

(3.0 eq) and stir at ambient temperature for 30 minutes to generate the phenoxide anion.

o Alkylation: Add 2-chloro-N-methylethanamine hydrochloride (1.2 eq) portion-wise.

o Note: The hydrochloride salt is used directly; the excess base neutralizes the HCI and the
generated acid.
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» Reaction: Heat the mixture to 80°C for 4-6 hours. Monitor by LC-MS for the disappearance of
the starting phenol (

).

o Workup: Cool to room temperature. Dilute with Ethyl Acetate and wash with water (
) to remove DMF and inorganic salts. Wash with brine, dry over
, and concentrate.[3]

 Purification: Purify the residue via flash column chromatography (DCM:MeOH:NH40H
gradient) to isolate the free base.

Analytical Validation Logic

The following logic gate confirms the successful synthesis of the target InChl structure.
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Crude Product )

LC-MS Check
Target: m/z 203.1 [M+H]+

Mass Confirmed

1H NMR (DMSO-d6)
Key: 4.2 ppm (t, 2H, O-CH2)
2.4 ppm (s, 3H, N-CH3)

Structure Confirmed

Generate InChl
Software: ChemDraw/RDKit

Match Target InChi?
SZHXAENHXSLFME...

Fig 2: Analytical Validation Workflow

Click to download full resolution via product page

Quantitative Data Expectations:
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Analytical Method Expected Signal Structural Inference

confirms Formula

MS (ESI+)
confirms
LHNMR ppm (t, 2H) o
attached to aromatic ring.
confirms
LA NMR ppm (s, 3H) o
(Singlet indicates methyl on N).
1H NMR confirms Quinoline C2 proton
ppm (dd, 1H) (deshielded by N).

Computational & Database Integration

For researchers integrating this molecule into virtual screening libraries, the InChlKey is the
primary key for de-duplication.

e Handling Salts:

o If you encounter the hydrochloride salt (CAS 1823315-82-7), the InChl will contain a .CIH
layer.

o Crucially, the first block of the InChlKey (SZHXAENHXSLFME) will remain identical to the
free base. Use this block for "exact match" searching across salt forms in databases like
ChEMBL or PubChem.

e Tautomers:

o The quinoline system is stable; however, if the ring is substituted with -OH or -NH2 at
positions 2 or 4, tautomerism becomes relevant. For this 6-substituted ether, the structure
is fixed, ensuring a stable InChl string.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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